Cas no 1270561-81-3 (4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid
• CAS No: 1270561-81-3
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6268219
• PubChem ID: 117464776
• Update Time: 2025-05-20

4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid
• EN300-1933748
• 1270561-81-3

• Inchi： 1S/C11H14BrNO3/c1-16-11-7(3-2-4-8(11)12)9(13)5-6-10(14)15/h2-4,9H,5-6,13H2,1H3,(H,14,15)
• InChI Key： FDBCPESNNDHQGS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid

4-Amino-4-(3-Bromo-2-Methoxyphenyl)Butanoic Acid: A Comprehensive Overview

The compound 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid, identified by the CAS number 1270561-81-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with an amino group and a substituted phenyl ring, making it a versatile compound for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid. Researchers have explored various methodologies, including Suzuki coupling reactions and Stille cross-couplings, to construct the phenyl ring with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for downstream applications in pharmacology and material science.

The structural uniqueness of 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid lies in its combination of an amino group and a brominated methoxyphenyl ring. This configuration allows the molecule to participate in diverse chemical reactions, such as amidation, esterification, and nucleophilic aromatic substitution. These reactions are pivotal in expanding the functional groups attached to the molecule, thereby broadening its utility in drug design and development.

In terms of pharmacological applications, studies have shown that 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid exhibits promising bioactivity. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Additionally, research into its anti-cancer properties has revealed selective cytotoxicity against certain cancer cell lines, suggesting its role as a lead compound in oncology drug discovery.

Recent research has also focused on the optimization of 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid's pharmacokinetic properties. By modifying the substituents on the phenyl ring or altering the length of the butanoic acid chain, scientists aim to improve its bioavailability and reduce potential side effects. These efforts are critical for transitioning the compound from preclinical studies to clinical trials.

The synthesis and characterization of 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These analyses provide a robust foundation for further research into its chemical and biological properties.

In conclusion, 4-amino-4-(3-bromo-2-methoxyphenyl)butanoic acid represents a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for drug development. Continued research into its bioactivity and pharmacokinetics will undoubtedly unlock new therapeutic potentials for this intriguing molecule.